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Compound of Interest

Compound Name: 4-tert-Butoxystyrene

Cat. No.: B1630329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of 4-tert-Butoxystyrene. Adherence to these procedures is

critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
4-tert-Butoxystyrene is a chemical that requires careful handling due to its potential health

hazards. It is classified as a substance that can cause skin irritation, serious eye irritation, and

may lead to respiratory irritation.[1] It is also a combustible liquid.[2]

Signal Word: Warning[3]

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[3]

Immediate action in case of exposure is crucial. Always have an emergency plan in place and

ensure all personnel are familiar with it.
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-tert-
Butoxystyrene to prevent skin contact, eye contact, and inhalation of vapors.[4][5]

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

that can cause serious eye

irritation.

Hand Protection

Nitrile gloves are commonly

recommended for handling

organic substances.[2] Always

inspect gloves for integrity

before use and practice proper

glove removal technique.

To prevent skin contact and

subsequent irritation. For

prolonged or heavy exposure,

consult the glove

manufacturer's chemical

resistance data.

Skin and Body Protection
A laboratory coat and closed-

toe shoes must be worn.

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[2][4] If a respirator is required,

use one with organic vapor

cartridges (e.g., 3M 6003 or

equivalent).[6][7]

To minimize the inhalation of

vapors, which can cause

respiratory irritation.

First Aid Measures
In the event of an exposure to 4-tert-Butoxystyrene, immediate first aid is critical. Always have

a copy of the Safety Data Sheet (SDS) available for medical personnel.[1]
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, consult a physician.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure the work area is clean and uncluttered.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Put on all required Personal Protective Equipment (PPE).

Handling:
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Dispense the required amount of 4-tert-Butoxystyrene inside the chemical fume hood to

minimize vapor exposure.

Keep the container tightly closed when not in use.[8]

Avoid contact with skin, eyes, and clothing.

Prevent the inhalation of vapors.

Storage:

Store in a cool, dry, and well-ventilated area.[8]

Keep the container tightly sealed.[8]

Store away from incompatible materials such as strong acids and oxidizing agents.

Disposal Plan: Step-by-Step Waste Management
Waste Collection:

Collect all 4-tert-Butoxystyrene waste, including contaminated materials like gloves and

absorbent pads, in a designated and clearly labeled hazardous waste container.

The container must be compatible with the chemical and have a secure lid.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety (EHS) office.

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from general laboratory traffic.

Ensure the container is properly labeled with the contents and associated hazards.

Waste Disposal:
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Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal company.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of 4-tert-Butoxystyrene down the drain.[1]

Data Presentation
The following table summarizes the key physical and chemical properties of 4-tert-
Butoxystyrene.

Property Value Reference

Molecular Formula C₁₂H₁₆O [9][10]

Molecular Weight 176.26 g/mol [9][10]

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 72-73 °C at 0.1 mmHg

Melting Point -38 °C [10]

Density 0.936 g/mL at 25 °C [10]

Flash Point 97 °C (206.6 °F) - closed cup [3]

Storage Temperature 2-8°C

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
tert-Butoxystyrene.
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Workflow for Safe Handling of 4-tert-Butoxystyrene

Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
(Clean, Fume Hood On)

2. Assemble Materials

3. Don PPE

4. Dispense Chemical
(Inside Fume Hood)

5. Conduct Experiment

6. Securely Close Container

7. Collect Waste
(Labeled Container)

8. Clean Work Area

9. Doff PPE

10. Store Waste Securely

11. Arrange for Professional Disposal

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 4-tert-
Butoxystyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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